
Essential Guide to the Proper Disposal of PD
102807

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PD 102807

Cat. No.: B1662294 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides detailed, step-by-

step procedures for the proper disposal of PD 102807, a selective M4 muscarinic receptor

antagonist. While specific disposal instructions for PD 102807 are not readily available, this

document synthesizes general laboratory chemical waste guidelines with the known properties

of the compound to ensure safe handling and disposal.

Chemical and Physical Properties of PD 102807
A thorough understanding of a compound's properties is the first step toward safe disposal. Key

data for PD 102807 is summarized below.
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Property Value

Chemical Name

3,6a,11,14-Tetrahydro-9-methoxy-2-methyl-

(12H)-isoquino[1,2-b]pyrrolo[3,2-f][1]

[2]benzoxazine-1-carboxylic acid, ethyl ester[2]

Molecular Formula C₂₃H₂₄N₂O₄[2][3][4][5]

Molecular Weight 392.45 g/mol [2][3][4][5]

CAS Number 23062-91-1[2]

Purity ≥98%[2][5]

Solubility Soluble to 100 mM in DMSO[2]

Storage Store at room temperature[2]

Hazard Assessment and Waste Classification
Given that a specific Safety Data Sheet (SDS) with disposal guidelines for PD 102807 is not

available, a conservative approach to waste classification is necessary. Laboratory personnel

should treat all waste chemicals as hazardous unless confirmed to be non-hazardous by a

qualified safety officer.[6] Based on its complex organic structure, PD 102807 should be treated

as a hazardous chemical waste.

General Rules for Chemical Waste Management:

No Sewer Disposal: Chemical waste, including PD 102807 and its solutions, must not be

disposed of down the sink or in the regular trash.[1][6][7]

Know Your Chemicals: Understand the characteristics and compatibilities of all chemicals to

anticipate the nature of the waste generated.[1]

Use Personal Protective Equipment (PPE): Always wear appropriate PPE, such as lab coats,

gloves, and safety goggles, when handling chemical waste.[1]
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The following protocol outlines the necessary steps for the safe collection, storage, and

disposal of PD 102807 waste.

1. Waste Segregation and Collection:

Solid Waste: Collect solid PD 102807 waste, including contaminated personal protective

equipment (gloves, etc.), weigh paper, and empty vials, in a designated, properly labeled

hazardous waste container.

Liquid Waste:

Solutions of PD 102807, particularly those in organic solvents like DMSO, should be

collected in a separate, compatible liquid waste container.

Aqueous solutions containing minor residues may in some cases be permissible for drain

disposal, but given the lack of specific data for PD 102807, it is safest to collect them as

hazardous liquid waste.[8]

Avoid Mixing: Do not mix PD 102807 waste with incompatible chemicals. Store acids and

bases separately, and keep oxidizing agents away from reducing agents and organic

compounds.[9]

2. Container Requirements:

Use containers that are chemically compatible with the waste being stored. Plastic is often

preferred.[10]

Ensure containers are in good condition, free from damage, and have secure, leak-proof

closures.[7]

Containers should not be filled beyond 90% capacity to allow for expansion.[9]

3. Labeling:

All waste containers must be clearly and accurately labeled.[1][10] The label should include:

The words "Hazardous Waste"
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The full chemical name: "PD 102807" and any solvents present.

The approximate concentration and volume.

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

4. Storage (Satellite Accumulation Area):

Store waste containers in a designated "Satellite Accumulation Area" (SAA) at or near the

point of generation.[9][10]

The SAA must be inspected weekly for any signs of leakage.[9]

Keep waste containers closed at all times, except when adding waste.[6][10]

There are limits on the amount of hazardous waste that can be stored in an SAA (typically a

maximum of 55 gallons).[10]

5. Disposal Request:

Once a waste container is full or has been in storage for a specified period (e.g., up to 12

months for partially filled containers), contact your institution's Environmental Health and

Safety (EH&S) department for pickup.[9][10]

EH&S is responsible for the proper management and disposal of chemical waste in

compliance with all federal, state, and local regulations.[10]

6. Empty Container Disposal:

A container that has held PD 102807 should be considered hazardous waste.

If the container held an acute hazardous waste (P-listed), it must be triple-rinsed with a

suitable solvent before being disposed of as regular trash.[6] While it is unknown if PD
102807 is P-listed, this is a best practice for highly potent compounds. The rinsate must be

collected as hazardous waste.
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For non-acute hazardous waste containers, once emptied of all pourable contents, the

container can be disposed of as regular trash after defacing the label and removing the cap.

[6]

Logical Workflow for PD 102807 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of PD 102807.

Waste Generation & Segregation

Collection & StorageDisposal

Generate PD 102807 Waste

Solid Waste
(e.g., contaminated gloves, vials)

Liquid Waste
(e.g., DMSO solutions)

Collect in Labeled,
Compatible Container

Store in Designated
Satellite Accumulation Area (SAA)

Inspect SAA Weekly

Container Full or
Storage Time Limit Reached?

No

Contact Environmental Health & Safety (EH&S)
for Waste Pickup

Yes

EH&S Manages Final Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of PD 102807 waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of PD 102807, minimizing risks to themselves, their colleagues, and the environment.

Always consult your institution's specific chemical hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

